Cas no 1865054-89-2 (Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine)

• Product Name: Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine
• CAS No: 1865054-89-2
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5806952
• PubChem ID: 130716607
• Update Time: 2025-07-14

Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine
• 1865054-89-2
• EN300-1614478
• methyl(2-methylbut-3-yn-2-yl)[(oxolan-3-yl)methyl]amine
• Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine

• Inchi： 1S/C11H19NO/c1-5-11(2,3)12(4)8-10-6-7-13-9-10/h1,10H,6-9H2,2-4H3
• InChI Key： GBCJLDCBHCRIKS-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CN(C)C(C#C)(C)C

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12.5Ų

Additional information on Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine

Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine: An Overview of CAS No. 1865054-89-2

Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine (CAS No. 1865054-89-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its intricate molecular structure, offers a range of potential applications due to its unique chemical properties and reactivity.

The molecular formula of Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine is C11H19N, and it has a molecular weight of approximately 171.27 g/mol. The compound features a combination of an alkynyl group, an alkyl group, and an oxolanyl group, which contribute to its diverse reactivity and potential for functionalization. The presence of these functional groups makes it an attractive candidate for various synthetic transformations and derivatizations.

Recent research has highlighted the potential of Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine in the development of novel pharmaceuticals. Studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

In the realm of materials science, Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine has been explored for its potential in the synthesis of advanced polymers and functional materials. The alkynyl group can undergo click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in polymer synthesis and surface functionalization. This property makes it a valuable building block for creating materials with tailored properties for applications in drug delivery, sensors, and coatings.

The synthetic accessibility of Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine is another factor contributing to its appeal. Several efficient synthetic routes have been developed to prepare this compound, including those involving palladium-catalyzed cross-coupling reactions and organometallic reagents. These methods allow for high yields and excellent purity, making it feasible for large-scale production and industrial applications.

In terms of safety and handling, Methyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible substances. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for Methyl(2-methylbut-3-yin-ylyl)(oxolan-ylylmethylyl)amine are promising. Ongoing research is focused on optimizing its synthesis methods, exploring new derivatives with enhanced biological activities, and developing novel applications in various fields. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.